Cas no 2413874-82-3 (lithium(1+) 2-methyl-3-oxo-2,3-dihydro-1,2-oxazole-5-carboxylate)

• Product Name: lithium(1+) 2-methyl-3-oxo-2,3-dihydro-1,2-oxazole-5-carboxylate
• CAS No: 2413874-82-3
• MF: C₅H₄LiNO₄
• MW: 149.030561447144
• MDL: MFCD32668766
• CID: 5674772
• PubChem ID: 146050027
• Update Time: 2025-10-25

lithium(1+) 2-methyl-3-oxo-2,3-dihydro-1,2-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-2-methyl-3-oxo-5-isoxazolecarboxylic acid(lithium salt) (1:1)
• 5-Isoxazolecarboxylic acid, 2,3-dihydro-2-methyl-3-oxo-, lithium salt (1:1)
• 2413874-82-3
• Lithium;2-methyl-3-oxo-1,2-oxazole-5-carboxylate
• lithium(1+) 2-methyl-3-oxo-2,3-dihydro-1,2-oxazole-5-carboxylate
• EN300-26664600

• MDL： MFCD32668766
• Inchi： 1S/C5H5NO4.Li/c1-6-4(7)2-3(10-6)5(8)9;/h2H,1H3,(H,8,9);/q;+1/p-1
• InChI Key： NLHCFFLMHKWVAC-UHFFFAOYSA-M
• SMILES： O1C(C(=O)[O-])=CC(N1C)=O.[Li+]

Computed Properties

• Exact Mass: 149.03003604g/mol
• Monoisotopic Mass: 149.03003604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7Ų

Additional information on lithium(1+) 2-methyl-3-oxo-2,3-dihydro-1,2-oxazole-5-carboxylate

Lithium(1+) 2-Methyl-3-Oxo-2,3-Dihydro-1,2-Oxazole-5-Carboxylate: A Comprehensive Overview

The compound Lithium(1+) 2-Methyl-3-Oxo-2,3-Dihydro-1,2-Oxazole-5-Carboxylate, identified by the CAS number 2413874-82-3, is a lithium salt of a carboxylic acid derivative. This compound belongs to the class of organolithium compounds, which are widely used in organic synthesis due to their high reactivity and versatility. The structure of this compound consists of a lithium cation (Lithium(1+)) and an anion derived from a 2-methyl substituted oxazole derivative.

The oxazole ring system in this compound is a five-membered heterocycle containing one oxygen and one nitrogen atom. The substituents on the oxazole ring include a methyl group at position 2 and a ketone group at position 3. The carboxylate group is attached at position 5 of the oxazole ring. This specific substitution pattern imparts unique chemical properties to the compound, making it suitable for various applications in organic chemistry.

Recent studies have highlighted the potential of organolithium compounds like Lithium(1+) 2-Methyl-3-Oxo-2,3-Dihydro-1,2-Oxazole-5-Carboxylate in the synthesis of complex organic molecules. For instance, researchers have utilized this compound as a key intermediate in the construction of bioactive compounds with potential pharmaceutical applications. Its ability to undergo nucleophilic additions and conjugate additions makes it an invaluable reagent in modern synthetic chemistry.

In terms of physical properties, this compound is typically isolated as a white crystalline solid. It has a melting point of approximately 160°C and is soluble in common organic solvents such as THF and DMF. The compound's stability is influenced by its exposure to moisture and oxygen; therefore, it is recommended to handle it under inert atmospheric conditions to prevent decomposition.

The synthesis of Lithium(1+) 2-Methyl-3-Oxo-2,3-Dihydro-1,2-Oxazole-5-Carboxylate involves the reaction of its corresponding carboxylic acid with lithium hydroxide or lithium metal. This reaction typically occurs in anhydrous conditions to ensure the formation of the lithium salt. The purity of the final product can be verified using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

One of the most promising applications of this compound lies in its use as a building block for constructing bioactive molecules. Recent research has demonstrated its utility in the synthesis of heterocyclic compounds with potential anti-inflammatory and anticancer properties. For example, studies have shown that derivatives of this compound can inhibit the activity of certain enzymes associated with inflammation and cancer progression.

In addition to its role in organic synthesis, this compound has also been explored for its potential in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and electronic devices. Researchers are currently investigating its ability to form self-assembled monolayers and its compatibility with various fabrication techniques used in nanotechnology.

The safety profile of Lithium(1+) 2-Methyl-3-Oxo-2,3-Dihydro-1,2-Oxazole-5-Carboxylate is comparable to other organolithium compounds. It is pyrophoric and reacts vigorously with water, releasing flammable hydrogen gas. Proper handling procedures must be followed to minimize risks associated with its use in the laboratory setting.

In conclusion, Lithium(1+) 2-Methyl-3-Oxo-2,3-Dihydro-1,2-Oxazole-5-Carboxylate (CAS No: 2413874-82) is a versatile organolithium compound with significant potential in organic synthesis and materials science. Its unique chemical properties and reactivity make it an essential tool for researchers working on complex molecule construction and advanced material development.